![molecular formula C8H6Cl2O2 B3024799 4-Chlorobenzyl carbonochloridate CAS No. 6200-36-8](/img/structure/B3024799.png)
4-Chlorobenzyl carbonochloridate
Overview
Description
“4-Chlorobenzyl carbonochloridate” is a variant of “4-Chlorobenzyl chloride”, also known as benzyl chlorocarbonate or Z-chloride . It is the benzyl ester of chloroformic acid and can be described as the chloride of the benzyloxycarbonyl (Cbz or Z) group . In its pure form, it is a water-sensitive oily colorless liquid, although impure samples usually appear yellow .
Molecular Structure Analysis
The X-ray structure of 4-chlorobenzyl chloride shows a perfectly planar chlorobenzene ring with the CH2–Cl bond almost orthogonal .Chemical Reactions Analysis
In the case of primary alcohols, oxidation with hypochlorite allows carboxylic acids to be obtained if an excess is used, since the reaction proceeds through an aldehyde which is subsequently oxidized to acid . Under the pseudo-first-order condition, 4-chlorobenzyl alcohol was oxidized to 4-chlorobenzaldehyde and it was confirmed by product analysis and spectroscopic analysis .Physical And Chemical Properties Analysis
The molecular formula of 4-Chlorobenzyl chloride is C7H6Cl2 . It has a molar mass of 161.03 g/mol . It is a white solid that is soluble in some organic solvents and in aqueous base . The density of 4-chlorophenyl carbonochloridate is 1.365 g/mL at 25 °C (lit.), with a melting point of 30 °C and a boiling point of 100-102 °C/12 mmHg (lit.) .Scientific Research Applications
Functionalization of Carbon Nanotubes
- Application: A study on the functionalization of single-walled carbon nanotubes with aryl diazonium salts, including a compound similar to 4-Chlorobenzyl carbonochloridate, showed a two-step mechanism involving chemical adsorption and covalent bond formation. This process could be relevant for modifying the surface properties of carbon nanotubes for various applications in materials science and nanotechnology (Wang & Xu, 2009).
Catalytic Reactions
- Application: Research on palladium-catalyzed substitution and cross-coupling of benzylic fluorides, including 4-chlorobenzyl fluoride, highlighted the potential for regioselective displacement reactions. These findings could be applicable to 4-Chlorobenzyl carbonochloridate in facilitating specific organic synthesis reactions (Blessley et al., 2012).
Photocatalysis
- Application: A study on the photooxidation of 4-chlorophenol on UV-irradiated TiO2 in the presence of nanoporous carbons explored the influence of carbon surface properties on photocatalytic activity. This research suggests that similar compounds like 4-Chlorobenzyl carbonochloridate could have applications in enhancing photocatalytic processes for environmental remediation or green chemistry applications (Matos et al., 2010).
Electrochemical Sensing
- Application: The development of electrochemical sensors based on carbon nanohorns/graphene oxide nanohybrids for detecting 4-nitrochlorobenzene demonstrates the potential of using related compounds for environmental monitoring and analytical chemistry applications. 4-Chlorobenzyl carbonochloridate could similarly be incorporated into sensor technologies to detect specific chemical species (Zhu et al., 2018).
Magnetic Materials
- Application: Research on Co(NCS)2 complexes with 4-(4-chlorobenzyl)pyridine revealed slow magnetic relaxations and a metamagnetic transition, indicating potential applications in developing new magnetic materials or in spintronics. This suggests that compounds like 4-Chlorobenzyl carbonochloridate might be explored for their magnetic properties or in the design of molecular magnets (Werner et al., 2015).
Safety and Hazards
properties
IUPAC Name |
(4-chlorophenyl)methyl carbonochloridate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2O2/c9-7-3-1-6(2-4-7)5-12-8(10)11/h1-4H,5H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJWMYYIUFNJDKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC(=O)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60535247 | |
Record name | (4-Chlorophenyl)methyl carbonochloridate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60535247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6200-36-8 | |
Record name | (4-Chlorophenyl)methyl carbonochloridate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60535247 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-chlorophenyl)methyl chloroformate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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